Cas no 151270-72-3 (Benzaldehyde, 4-[2-(acetyloxy)ethoxy]-)
![Benzaldehyde, 4-[2-(acetyloxy)ethoxy]- structure](https://www.kuujia.com/scimg/cas/151270-72-3x500.png)
151270-72-3 structure
Product name:Benzaldehyde, 4-[2-(acetyloxy)ethoxy]-
Benzaldehyde, 4-[2-(acetyloxy)ethoxy]- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde, 4-[2-(acetyloxy)ethoxy]-
- 4-(2-Acetoxyethoxy)benzaldehyde
- DB-085664
- 151270-72-3
- WPCZABWDRDXPJN-UHFFFAOYSA-N
- SCHEMBL9682201
-
- Inchi: InChI=1S/C11H12O4/c1-9(13)14-6-7-15-11-4-2-10(8-12)3-5-11/h2-5,8H,6-7H2,1H3
- InChI Key: WPCZABWDRDXPJN-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 208.07355886Da
- Monoisotopic Mass: 208.07355886Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 52.6Ų
Benzaldehyde, 4-[2-(acetyloxy)ethoxy]- Related Literature
-
Dilidaer Yusufu,Ri Han,Andrew Mills Analyst, 2020,145, 4124-4129
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Chantal T. Falzon,Ilhyong Ryu,Carl H. Schiesser Chem. Commun., 2002, 2338-2339
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Shouqin Tain,Neway Belachew,Kwadwo Asare Owusu,Xiujian Zhao RSC Adv., 2021,11, 13556-13563
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